4-Nitrocatechol
4-Nitrocatechol
4-nitrocatechol is a member of the class of catechols that is benzene-1,2-diol substituted by a nitro group at position 4.It is the by-product of the hydroxylation of p-nitrophenol. It has a role as a lipoxygenase inhibitor and a human xenobiotic metabolite. It is a C-nitro compound and a member of catechols. It is a conjugate acid of a 2-hydroxy-4-nitrophenolate.
4-Nitrocatechol belongs to the class of organic compounds known as nitrophenols. Nitrophenols are compounds containing a nitrophenol moiety, which consists of a benzene ring bearing both a hydroxyl group and a nitro group on two different ring carbon atoms. 4-Nitrocatechol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Nitrocatechol can be converted into 2-hydroxy-5-nitrophenyl hydrogen sulfate.
4-Nitrocatechol belongs to the class of organic compounds known as nitrophenols. Nitrophenols are compounds containing a nitrophenol moiety, which consists of a benzene ring bearing both a hydroxyl group and a nitro group on two different ring carbon atoms. 4-Nitrocatechol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Nitrocatechol can be converted into 2-hydroxy-5-nitrophenyl hydrogen sulfate.
Brand Name:
Vulcanchem
CAS No.:
3316-09-4
VCID:
VC0145892
InChI:
InChI=1S/C6H5NO4/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,8-9H
SMILES:
C1=CC(=C(C=C1[N+](=O)[O-])O)O
Molecular Formula:
C6H5NO4
Molecular Weight:
155.11 g/mol
4-Nitrocatechol
CAS No.: 3316-09-4
Reference Standards
VCID: VC0145892
Molecular Formula: C6H5NO4
Molecular Weight: 155.11 g/mol
| CAS No. | 3316-09-4 |
|---|---|
| Product Name | 4-Nitrocatechol |
| Molecular Formula | C6H5NO4 |
| Molecular Weight | 155.11 g/mol |
| IUPAC Name | 4-nitrobenzene-1,2-diol |
| Standard InChI | InChI=1S/C6H5NO4/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,8-9H |
| Standard InChIKey | XJNPNXSISMKQEX-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1[N+](=O)[O-])O)O |
| Canonical SMILES | C1=CC(=C(C=C1[N+](=O)[O-])O)O |
| Melting Point | 174-176 °C 175.0 °C 174-176°C |
| Physical Description | Solid |
| Description | 4-nitrocatechol is a member of the class of catechols that is benzene-1,2-diol substituted by a nitro group at position 4.It is the by-product of the hydroxylation of p-nitrophenol. It has a role as a lipoxygenase inhibitor and a human xenobiotic metabolite. It is a C-nitro compound and a member of catechols. It is a conjugate acid of a 2-hydroxy-4-nitrophenolate. 4-Nitrocatechol belongs to the class of organic compounds known as nitrophenols. Nitrophenols are compounds containing a nitrophenol moiety, which consists of a benzene ring bearing both a hydroxyl group and a nitro group on two different ring carbon atoms. 4-Nitrocatechol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Nitrocatechol can be converted into 2-hydroxy-5-nitrophenyl hydrogen sulfate. |
| Synonyms | 1,2-Dihydroxy-4-nitrobenzene |
| PubChem Compound | 3505109 |
| Last Modified | Nov 11 2021 |
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